Cas no 2228233-87-0 (4-(5-methoxypyridin-2-yl)oxane-2,6-dione)

• Product Name: 4-(5-methoxypyridin-2-yl)oxane-2,6-dione
• CAS No: 2228233-87-0
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 5928362
• PubChem ID: 147668483
• Update Time: 2025-05-19

4-(5-methoxypyridin-2-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(5-methoxypyridin-2-yl)oxane-2,6-dione
• EN300-1813454
• 2228233-87-0

• Inchi： 1S/C11H11NO4/c1-15-8-2-3-9(12-6-8)7-4-10(13)16-11(14)5-7/h2-3,6-7H,4-5H2,1H3
• InChI Key： GMTQQGSFRYKYKV-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=CC(=CN=2)OC)CC1=O)=O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.5Ų

Additional information on 4-(5-methoxypyridin-2-yl)oxane-2,6-dione

Introduction to 4-(5-methoxypyridin-2-yl)oxane-2,6-dione (CAS No: 2228233-87-0)

4-(5-methoxypyridin-2-yl)oxane-2,6-dione is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound, identified by the CAS number 2228233-87-0, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both pyridine and oxane moieties in its molecular framework imparts distinct reactivity and binding capabilities, making it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 4-(5-methoxypyridin-2-yl)oxane-2,6-dione consists of a central oxane ring substituted with a 5-methoxypyridine group at the 2-position. This configuration facilitates various chemical transformations and interactions, which are pivotal for its role in synthetic chemistry. The compound’s dual functionality allows it to participate in multiple biochemical pathways, enhancing its utility in pharmaceutical research.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of pyridine derivatives due to their broad spectrum of biological activities. 4-(5-methoxypyridin-2-yl)oxane-2,6-dione is no exception, as it has been investigated for its potential in modulating enzyme activity and receptor binding. Its oxane ring contributes to steric hindrance and electronic properties that can fine-tune the compound’s interaction with biological targets.

One of the most compelling aspects of 4-(5-methoxypyridin-2-yl)oxane-2,6-dione is its versatility in medicinal chemistry. Researchers have leveraged its structure to design inhibitors targeting various diseases, including cancer and inflammatory disorders. The methoxy group on the pyridine ring enhances lipophilicity, improving membrane permeability and thus oral bioavailability—a critical factor in drug development.

Recent studies have highlighted the compound’s role in developing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The oxane ring’s ability to mimic natural substrates while maintaining rigidity provides a stable platform for designing high-affinity inhibitors. This has led to the discovery of several lead compounds that are currently undergoing further optimization for clinical trials.

The synthesis of 4-(5-methoxypyridin-2-yl)oxane-2,6-dione involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include the formation of the oxane ring through cyclization reactions followed by functionalization with the 5-methoxypyridine moiety. Advances in catalytic processes have enabled more efficient and scalable production methods, making this compound more accessible for industrial applications.

In addition to its kinase inhibition applications, 4-(5-methoxypyridin-2-yl)oxane-2,6-dione has shown promise in addressing neurological disorders. Its ability to cross the blood-brain barrier and interact with central nervous system receptors makes it a candidate for treating conditions such as Alzheimer’s disease and Parkinson’s disease. Preclinical studies have demonstrated its potential in modulating neurotransmitter release and reducing oxidative stress—a hallmark of neurodegenerative diseases.

The compound’s stability under various physiological conditions is another noteworthy feature. Its robust chemical profile ensures that it remains active during storage and administration, reducing degradation issues often encountered with other pharmaceutical intermediates. This stability is crucial for maintaining efficacy throughout the drug development process.

Regulatory considerations play a significant role in the adoption of 4-(5-methoxypyridin-2-yl)oxane-2,6-dione in drug development. Compliance with international standards ensures that researchers can confidently proceed with clinical trials without compromising safety or efficacy. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the regulatory approval process for compounds like this one.

The future prospects of 4-(5-methoxypyridin-2-yl)oxane-2,6-dione are promising, with ongoing research exploring new therapeutic applications. Innovations in computational chemistry and artificial intelligence are expected to further enhance its design and optimization for specific diseases. These advancements will not only improve drug efficacy but also reduce development costs by streamlining synthetic pathways.

In conclusion,4-(5-methoxypyridin-2-yl)oxane-2,6-dione (CAS No: 2228233-87-0) stands as a testament to the progress made in pharmaceutical chemistry. Its unique structural features and broad biological activities make it a cornerstone in drug discovery efforts aimed at addressing some of humanity’s most pressing health challenges. As research continues to uncover new possibilities，this compound is poised to play an increasingly vital role in shaping future therapeutic strategies.